![molecular formula C27H25NO4 B6175488 3-benzyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid CAS No. 2567504-20-3](/img/no-structure.png)
3-benzyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
Overview
Description
3-benzyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid, commonly known as BPCP, is a compound with a wide range of applications in the scientific field. It is a synthetic organic molecule, composed of carbon, hydrogen, nitrogen, and oxygen, and is used in a variety of research applications, including medicinal chemistry, materials science, and biochemistry. BPCP has a unique structure and chemical properties, allowing it to be used in a variety of ways.
Scientific Research Applications
BPCP has a wide range of applications in the scientific field. It is used in medicinal chemistry, as it can be used to synthesize a variety of compounds, such as peptides, peptidomimetics, and small molecules. It is also used in materials science, as it can be used to synthesize polymers and other materials with specific properties. In addition, it is used in biochemistry, as it can be used to study enzyme-substrate interactions, protein-ligand interactions, and other biochemical processes.
Mechanism of Action
BPCP acts as a substrate for enzymes, allowing them to bind to it and catalyze reactions. It can also act as a ligand, binding to proteins and other molecules to form complexes. In addition, it can act as an inhibitor, preventing enzymes from binding to their substrates and thus inhibiting their activity.
Biochemical and Physiological Effects
BPCP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that BPCP inhibits the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450, and can act as an agonist of G-protein coupled receptors, such as the 5-HT1A receptor. It has also been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
BPCP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is highly soluble in water, making it easy to use in aqueous solutions. In addition, it has a wide range of applications, making it a versatile compound for use in a variety of experiments. However, it is also relatively expensive, and it is not always easy to obtain in large quantities.
Future Directions
There are a number of potential future directions for research involving BPCP. It could be used to study the interaction between enzymes and other molecules, such as proteins, carbohydrates, and lipids. It could also be used to study the effects of drugs on enzymes and other proteins. In addition, it could be used to synthesize new compounds with specific properties, such as polymers and materials with specific properties. Finally, it could be used to study the biochemical and physiological effects of BPCP on cells, tissues, and organisms.
Synthesis Methods
BPCP is synthesized via a multi-step process. The first step involves the reaction of benzyl bromide and 9H-fluoren-9-ylmethanol, followed by the addition of pyrrolidine-3-carboxylic acid and a catalytic amount of p-toluenesulfonic acid. The reaction is then quenched with water and the product is extracted with ethyl acetate. The crude product is purified by column chromatography and crystallization, yielding pure BPCP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-benzyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid involves the protection of the amine group, followed by the addition of the fluorenylmethoxycarbonyl (Fmoc) protecting group to the carboxylic acid. The benzyl group is then added to the amine group, and the Fmoc group is removed. The resulting compound is then deprotected to yield the final product.", "Starting Materials": [ "Pyrrolidine-3-carboxylic acid", "Benzylamine", "9H-fluorene-9-methanol", "Diisopropylcarbodiimide (DIC)", "N,N-Diisopropylethylamine (DIPEA)", "Fmoc-Cl", "Trifluoroacetic acid (TFA)", "Methanol", "Dichloromethane (DCM)", "Dimethylformamide (DMF)", "Triethylamine (TEA)", "Ethyl acetate", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Protection of the amine group by reacting pyrrolidine-3-carboxylic acid with Fmoc-Cl in the presence of DIPEA and DMF.", "Step 2: Addition of the Fmoc group to the carboxylic acid by reacting the protected pyrrolidine-3-carboxylic acid with DIC and Fmoc-Cl in the presence of DIPEA and DMF.", "Step 3: Addition of the benzyl group to the amine group by reacting benzylamine with the Fmoc-protected pyrrolidine-3-carboxylic acid in the presence of DIC and TEA in DCM.", "Step 4: Removal of the Fmoc group by treating the compound with 20% piperidine in DMF.", "Step 5: Deprotection of the benzyl group by treating the compound with TFA in DCM and methanol.", "Step 6: Purification of the final product by column chromatography using ethyl acetate as the eluent.", "Step 7: Drying of the purified product using anhydrous magnesium sulfate.", "Step 8: Characterization of the final product using various spectroscopic techniques such as NMR and mass spectrometry." ] } | |
CAS RN |
2567504-20-3 |
Molecular Formula |
C27H25NO4 |
Molecular Weight |
427.5 |
Purity |
95 |
Origin of Product |
United States |
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